Cas no 1797831-28-7 (N-{2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}naphthalene-1-sulfonamide)

• Product Name: N-{2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}naphthalene-1-sulfonamide
• CAS No: 1797831-28-7
• MF: C₁₉H₁₈F₃N₃O₂S
• MW: 409.425333499908
• CID: 5936777
• PubChem ID: 71807784
• Update Time: 2025-05-20

N-{2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}naphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}naphthalene-1-sulfonamide
• N-[2-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]ethyl]naphthalene-1-sulfonamide
• AKOS024562275
• N-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)naphthalene-1-sulfonamide
• F6439-3729
• N-{2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide
• 1797831-28-7

• Inchi： 1S/C19H18F3N3O2S/c20-19(21,22)18-12-16(14-8-9-14)25(24-18)11-10-23-28(26,27)17-7-3-5-13-4-1-2-6-15(13)17/h1-7,12,14,23H,8-11H2
• InChI Key： CBNXJVCSXOLWIF-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=CC=CC1=2)(NCCN1C(=CC(C(F)(F)F)=N1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 409.10718249g/mol
• Monoisotopic Mass: 409.10718249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 72.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on N-{2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}naphthalene-1-sulfonamide

N-{2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}naphthalene-1-sulfonamide: A Comprehensive Overview

N-{2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}naphthalene-1-sulfonamide is a highly specialized chemical compound with the CAS registry number 1797831-28-7. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. The molecule is composed of a naphthalene sulfonamide moiety linked to a pyrazole ring substituted with a cyclopropyl group and a trifluoromethyl group. These structural elements contribute to its intriguing chemical properties and biological activity.

The synthesis of N-{2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}naphthalene-1-sulfonamide involves a multi-step process that combines principles from organic synthesis, including nucleophilic substitution, coupling reactions, and functional group transformations. Recent advancements in catalytic methods have enabled the efficient construction of such complex molecules, making them more accessible for research and development purposes.

One of the most notable aspects of this compound is its biological activity. Studies have demonstrated that it exhibits potent inhibitory effects on various enzyme targets, making it a promising candidate for the treatment of diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in the journal Nature Communications highlighted its ability to modulate key signaling pathways involved in tumor growth and metastasis.

The incorporation of the cyclopropyl group into the pyrazole ring introduces unique steric and electronic properties that enhance the compound's binding affinity to its target proteins. Similarly, the trifluoromethyl group contributes to both lipophilicity and metabolic stability, which are critical factors for drug design. These features underscore the importance of structural diversity in drug discovery and development.

From an analytical standpoint, N-{2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}naphthalene-1-sulfonamide has been thoroughly characterized using advanced spectroscopic techniques such as NMR, MS, and X-ray crystallography. These analyses have provided valuable insights into its three-dimensional structure and conformational flexibility, which are essential for understanding its interactions with biological systems.

In terms of applications, this compound has shown potential as a lead molecule for drug development programs targeting specific disease states. Its ability to cross cellular membranes and penetrate tissues suggests that it could be formulated into various dosage forms, including oral tablets, injectables, or topical preparations. However, further preclinical studies are required to evaluate its safety profile and pharmacokinetic properties before it can advance to clinical trials.

The discovery and development of compounds like N-{2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}naphthalene-1-sulfonamide highlight the ongoing progress in medicinal chemistry. By leveraging cutting-edge research tools and methodologies, scientists are continually pushing the boundaries of what is possible in drug design. This compound serves as a testament to the creativity and innovation within the scientific community.

In conclusion, N-{2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-y ethylethynyl}naphthalene sulfonamide (CAS No. 1797831 28 7) represents a significant advancement in chemical science with promising therapeutic implications. Its unique structure, coupled with its potent biological activity, positions it as a key player in future drug discovery efforts. As research continues to unfold, this compound may pave the way for novel treatments that address unmet medical needs worldwide.